Cas no 59108-22-4 (3-Bromo-7-chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol)

• Product Name: 3-Bromo-7-chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol
• CAS No: 59108-22-4
• MF: C₁₁H₆BrClF₃NO
• MW: 340.523651599884
• MDL: MFCD11855925
• CID: 857703
• PubChem ID: 46739346
• Update Time: 2025-06-24

3-Bromo-7-chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-7-CHLORO-8-METHYL-2-(TRIFLUOROMETHYL)QUINOLIN-4-OL
• 3-bromo-7-chloro-8-methyl-2-(trifluoromethyl)-4-Quinolinol
• 3-Bromo-7-chloro-8-methyl-2-(trifluoromethyl)-quinolin-4-ol
• ACMC-209mac
• AG-G-10187
• AK-93635
• ANW-33154
• CTK5A9452
• I08-551
• KB-30511
• MFCD11855925
• DTXSID90674956
• SB72160
• AKOS015834381
• 59108-22-4
• 3-bromo-7-chloro-8-methyl-2-(trifluoromethyl)-1H-quinolin-4-one
• 3-Bromo-7-chloro-8-methyl-2-(trifluoromethyl)quinolin-4(1H)-one
• DB-072571
• CS-0212342
• BS-23075
• 3-Bromo-7-chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol

• MDL： MFCD11855925
• Inchi： 1S/C11H6BrClF3NO/c1-4-6(13)3-2-5-8(4)17-10(11(14,15)16)7(12)9(5)18/h2-3H,1H3,(H,17,18)
• InChI Key： KJOQBQROKJUOMH-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CC(=C(C)C=2NC=1C(F)(F)F)Cl)=O

Computed Properties

• Exact Mass: 338.92734g/mol
• Monoisotopic Mass: 338.92734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-Bromo-7-chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol

Introduction to 3-Bromo-7-chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol (CAS No. 59108-22-4)

3-Bromo-7-chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, which is well-known for its broad spectrum of biological activities and therapeutic potential. The presence of multiple substituents, including bromine, chlorine, methyl, and trifluoromethyl groups, endows this molecule with unique electronic and steric properties that make it a valuable scaffold for drug discovery.

The CAS number 59108-22-4 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and study in various research contexts. Quinoline derivatives have been extensively explored for their antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. Among these derivatives, the combination of halogenated aromatic rings with electron-withdrawing groups such as trifluoromethyl significantly enhances the bioactivity and selectivity of the compound.

In recent years, there has been a surge in interest regarding the development of novel quinoline-based compounds due to their ability to interact with biological targets at the molecular level. The molecular structure of 3-bromo-7-chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol features a quinoline core substituted with bromine at the 3-position, chlorine at the 7-position, a methyl group at the 8-position, and a trifluoromethyl group at the 2-position. This specific arrangement of substituents contributes to its distinct pharmacophore, which is crucial for modulating its biological effects.

One of the most compelling aspects of this compound is its potential application in oncology research. Quinoline derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer cell proliferation. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity to biological targets. Preclinical studies have demonstrated that compounds with similar structural motifs exhibit significant cytotoxicity against various cancer cell lines.

Furthermore, the bromine and chlorine substituents in this molecule contribute to its reactivity and versatility in synthetic chemistry. These halogen atoms can serve as handles for further functionalization, allowing researchers to modify the compound's properties and explore new therapeutic avenues. The 8-methyl group also plays a role in stabilizing the quinoline ring system and influencing its electronic distribution.

The synthesis of 3-bromo-7-chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired quinoline framework efficiently. The presence of multiple reactive sites in the molecule necessitates careful optimization to achieve high yields and purity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of quinoline derivatives with greater accuracy. Molecular docking studies have been instrumental in identifying potential binding interactions between this compound and target proteins involved in diseases such as cancer and infectious disorders. These computational approaches complement experimental investigations by providing insights into the molecular mechanisms underlying the observed bioactivity.

In clinical settings, quinoline-based drugs have been successfully used to treat a variety of conditions. For instance, chloroquine, a well-known antimalarial agent derived from quinoline, has been widely employed for decades despite recent challenges with drug resistance. The development of new quinoline derivatives aims to overcome these limitations by designing molecules with improved efficacy and reduced side effects.

The pharmacokinetic profile of 3-bromo-7-chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol is another critical aspect that researchers investigate. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) determine how effectively a drug can reach its target site within the body. Optimizing these parameters is essential for developing a viable therapeutic candidate.

Current research trends indicate that quinoline derivatives continue to be a fertile ground for innovation in drug discovery. The integration of machine learning algorithms with experimental data has accelerated the identification of promising candidates for further development. These computational tools help screen large libraries of compounds rapidly, identifying those with optimal pharmacological profiles.

The structure-activity relationship (SAR) studies on 3-bromo-7-chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol provide valuable insights into how modifications at different positions on the quinoline ring influence its biological activity. By systematically varying substituents such as bromine or chlorine atoms while keeping other parts of the molecule constant, researchers can map out how these changes affect potency and selectivity.

In conclusion,3-Bromo-7-chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol represents a significant advancement in quinoline-based drug development. Its unique structural features offer numerous opportunities for therapeutic applications across various disease areas. As research progresses,this compound will likely continue to attract interest from both academic scientistsand pharmaceutical companies seeking novel treatments for unmet medical needs.